Cas no 910-78-1 (dimethyl 2,2''-biquinoline-4,4''-dicarboxylate)

dimethyl 2,2''-biquinoline-4,4''-dicarboxylate structure
910-78-1 structure
Product Name:dimethyl 2,2''-biquinoline-4,4''-dicarboxylate
CAS No:910-78-1
MF:C22H16N2O4
MW:372.373445510864
CID:881366
PubChem ID:281197
Update Time:2025-08-03

dimethyl 2,2''-biquinoline-4,4''-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • dimethyl 2,2''-biquinoline-4,4''-dicarboxylate
    • DTXSID20299939
    • NSC-133813
    • SCHEMBL14518623
    • NSC133813
    • Oprea1_064767
    • dimethyl 2,2'-biquinoline-4,4'-dicarboxylate
    • EU-0000401
    • 910-78-1
    • AKOS002664689
    • methyl 2-(4-methoxycarbonylquinolin-2-yl)quinoline-4-carboxylate
    • Inchi: 1S/C22H16N2O4/c1-27-21(25)15-11-19(23-17-9-5-3-7-13(15)17)20-12-16(22(26)28-2)14-8-4-6-10-18(14)24-20/h3-12H,1-2H3
    • InChI Key: LPVYIWDMJJPHFH-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=CC(C2C=C(C(=O)OC)C3C=CC=CC=3N=2)=NC2C=CC=CC1=2)=O

Computed Properties

  • Exact Mass: 372.111
  • Monoisotopic Mass: 372.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 533
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 78.4Ų

Experimental Properties

  • Density: 1.305
  • Boiling Point: 570.5°C at 760 mmHg
  • Flash Point: 298.8°C
  • Refractive Index: 1.667

dimethyl 2,2''-biquinoline-4,4''-dicarboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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